Cas no 2227719-90-4 (4-amino-5-(1-methyl-1H-pyrazol-4-yl)-1-(propan-2-yl)pyrrolidin-2-one)

• Product Name: 4-amino-5-(1-methyl-1H-pyrazol-4-yl)-1-(propan-2-yl)pyrrolidin-2-one
• CAS No: 2227719-90-4
• MF: C₁₁H₁₈N₄O
• MW: 222.286821842194
• CID: 6369137
• PubChem ID: 165849355
• Update Time: 2025-07-20

4-amino-5-(1-methyl-1H-pyrazol-4-yl)-1-(propan-2-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-amino-5-(1-methyl-1H-pyrazol-4-yl)-1-(propan-2-yl)pyrrolidin-2-one
• 2227719-90-4
• EN300-1635539

• Inchi： 1S/C11H18N4O/c1-7(2)15-10(16)4-9(12)11(15)8-5-13-14(3)6-8/h5-7,9,11H,4,12H2,1-3H3/t9-,11+/m0/s1
• InChI Key： JYJJYKHNSRHJPN-GXSJLCMTSA-N
• SMILES： O=C1C[C@@H]([C@@H](C2C=NN(C)C=2)N1C(C)C)N

Computed Properties

• Exact Mass: 222.14806121g/mol
• Monoisotopic Mass: 222.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 64.2Ų

Additional information on 4-amino-5-(1-methyl-1H-pyrazol-4-yl)-1-(propan-2-yl)pyrrolidin-2-one

Comprehensive Overview of 4-amino-5-(1-methyl-1H-pyrazol-4-yl)-1-(propan-2-yl)pyrrolidin-2-one (CAS No. 2227719-90-4)

The compound 4-amino-5-(1-methyl-1H-pyrazol-4-yl)-1-(propan-2-yl)pyrrolidin-2-one (CAS No. 2227719-90-4) is a structurally unique molecule that has garnered significant interest in the fields of medicinal chemistry and drug discovery. Its complex name reflects its intricate architecture, combining a pyrrolidin-2-one core with a 1-methyl-1H-pyrazol-4-yl substituent and an isopropyl group. This combination of functional groups makes it a versatile intermediate for the synthesis of biologically active compounds.

In recent years, researchers have focused on the potential applications of 4-amino-5-(1-methyl-1H-pyrazol-4-yl)-1-(propan-2-yl)pyrrolidin-2-one in the development of novel therapeutics. Its pyrrolidinone moiety is particularly noteworthy, as this scaffold is commonly found in drugs targeting the central nervous system (CNS) and inflammatory diseases. The presence of the amino group at the 4-position enhances its ability to form hydrogen bonds, a critical feature for molecular recognition in biological systems.

The 1-methyl-1H-pyrazol-4-yl group in this compound is another key structural element that has attracted attention. Pyrazole derivatives are known for their diverse pharmacological activities, including antimicrobial, anticancer, and anti-inflammatory properties. This has led to increased searches for "pyrazole-based drug candidates" and "pyrrolidinone derivatives in medicine" across scientific databases and AI-powered research tools.

From a synthetic chemistry perspective, CAS No. 2227719-90-4 presents interesting challenges and opportunities. The stereochemistry of the pyrrolidin-2-one ring system can significantly influence its biological activity, making it a subject of study for researchers investigating "chiral drug synthesis" and "stereoselective reactions." Recent publications have highlighted its potential as a building block for more complex molecular architectures.

The physicochemical properties of 4-amino-5-(1-methyl-1H-pyrazol-4-yl)-1-(propan-2-yl)pyrrolidin-2-one are crucial for its potential applications. Its molecular weight of 222.28 g/mol and balanced lipophilicity make it suitable for drug development, falling within the desirable range for oral bioavailability. These characteristics have made it a subject of interest in discussions about "lead optimization" and "drug-like properties" in pharmaceutical research.

In the context of current research trends, this compound aligns well with the growing interest in "heterocyclic compounds in drug discovery." The combination of nitrogen-containing rings (pyrazole and pyrrolidinone) makes it particularly relevant to studies exploring new treatments for neurological disorders and chronic inflammatory conditions. These areas represent some of the most searched topics in medical chemistry today.

The stability and storage conditions of CAS No. 2227719-90-4 are important considerations for researchers and manufacturers. While specific data may vary, compounds of this class typically require protection from moisture and oxidation, stored at controlled room temperature. Proper handling ensures the integrity of both the amino and carbonyl functional groups, which are essential for its chemical reactivity.

Analytical characterization of 4-amino-5-(1-methyl-1H-pyrazol-4-yl)-1-(propan-2-yl)pyrrolidin-2-one typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods are crucial for verifying the purity and identity of the compound, especially when used as a reference standard or intermediate in pharmaceutical synthesis. The growing demand for "analytical method development" reflects the importance of these quality control measures.

From a commercial perspective, the availability of CAS No. 2227719-90-4 from chemical suppliers has increased in recent years, responding to the growing research interest. Its pricing and packaging options vary depending on purity requirements and quantity, with many suppliers offering custom synthesis services for derivatives and analogs. This accessibility has facilitated its adoption in both academic and industrial research settings.

The future potential of 4-amino-5-(1-methyl-1H-pyrazol-4-yl)-1-(propan-2-yl)pyrrolidin-2-one lies in its structural versatility. Researchers are exploring its use as a precursor for various derivatives, investigating modifications to the pyrazole ring or the pyrrolidinone core to enhance specific biological activities. These investigations align with current trends in "structure-activity relationship studies" and "fragment-based drug design."

In conclusion, 4-amino-5-(1-methyl-1H-pyrazol-4-yl)-1-(propan-2-yl)pyrrolidin-2-one (CAS No. 2227719-90-4) represents an intriguing chemical entity with significant potential in pharmaceutical research. Its unique combination of structural features positions it as a valuable scaffold for the development of new therapeutic agents, particularly in areas addressing unmet medical needs. As research continues, we can expect to see more applications emerging for this versatile compound.